Cas no 1361774-81-3 (2-(Difluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 2-(Difluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1361774-81-3
• MF: C₁₀H₇F₅N₂O
• MW: 266.167399644852
• CID: 4801303
• Update Time: 2025-11-01

2-(Difluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C10H7F5N2O/c1-5-4-7(18-10(13,14)15)8(9(11)12)17-6(5)2-3-16/h4,9H,2H2,1H3
• InChI Key： HKACCOGKFKZTEN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C)C(CC#N)=N1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 2-(Difluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile

Introduction to 2-(Difluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1361774-81-3)

2-(Difluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile, with the CAS number 1361774-81-3, is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of difluoromethyl, methyl, trifluoromethoxy, and cyano substituents on a pyridine ring, making it a valuable scaffold for the development of novel therapeutic agents.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug molecules. This is particularly important in the design of drugs that need to maintain their efficacy over extended periods. The methyl group, on the other hand, can influence the lipophilicity and solubility properties of the molecule, which are crucial for optimizing its pharmacokinetic profile. The trifluoromethoxy substituent is a potent electron-withdrawing group that can significantly impact the electronic properties of the pyridine ring, thereby affecting the reactivity and selectivity of the compound in various biological systems.

The cyano group at the 6-position of the pyridine ring adds another layer of complexity to this molecule. The cyano group is a versatile functional group that can be readily converted into other functional groups such as carboxylic acids, amides, and amines through well-established chemical transformations. This flexibility makes 2-(Difluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile an attractive starting material for the synthesis of a wide range of bioactive compounds.

Recent studies have highlighted the potential applications of 2-(Difluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and respiratory syncytial virus (RSV). The unique combination of substituents on the pyridine ring appears to enhance the binding affinity and selectivity of these derivatives for viral targets, making them promising candidates for further development as antiviral agents.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers explored the use of 2-(Difluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile as a scaffold for designing inhibitors of protein-protein interactions (PPIs). PPIs are increasingly recognized as important therapeutic targets in cancer and other diseases. The study demonstrated that derivatives of this compound could effectively disrupt specific PPIs involved in cancer cell proliferation and survival, suggesting its potential as a lead compound for developing novel anticancer drugs.

The synthetic accessibility of 2-(Diffluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile has also been extensively studied. A recent publication in The Journal of Organic Chemistry described an efficient and scalable synthetic route to this compound using readily available starting materials and mild reaction conditions. This synthetic methodology not only simplifies the preparation process but also allows for easy modification of the substituents on the pyridine ring, facilitating the rapid exploration of structure-activity relationships (SAR) in medicinal chemistry studies.

In conclusion, 2-(Difluoromethyl)-5-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1361774-81-3) is a highly functionalized compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of substituents makes it a valuable scaffold for developing novel therapeutic agents with diverse biological activities. Ongoing research continues to uncover new applications and optimization strategies for this compound, further solidifying its importance in the field.